(Z)-2-(furan-2-ylmethylene)-6-((4-methylbenzyl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-6-[(4-methylphenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C21H16O4/c1-14-4-6-15(7-5-14)13-24-17-8-9-18-19(11-17)25-20(21(18)22)12-16-3-2-10-23-16/h2-12H,13H2,1H3/b20-12-
• InChI Key: CGHCPKCVPIJAFE-NDENLUEZSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
• Molecular Formula: C21H16O4
• Molecular Weight: 332.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-6-((4-methylbenzyl)oxy)benzofuran-3(2H)-one, also known as FMB, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. FMB belongs to the class of benzofuranone compounds, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Pharmaceuticals and Biomedical Applications

• DNA Topoisomerases Inhibitory Activities: Compounds related to benzofurans, including derivatives isolated from Gastrodia elata, have been studied for their inhibitory activities against DNA topoisomerases I and II. Such activities suggest potential therapeutic applications in cancer treatment due to their role in DNA replication and cell division (Lee et al., 2007).

Materials Science and Polymer Chemistry

• Renewable PET Production: Research on silica molecular sieves catalyzing Diels–Alder and dehydrative aromatization reactions between ethylene and renewable furans indicates the potential for producing biobased terephthalic acid precursors, a key component in PET plastics (Pacheco et al., 2015).
• Polymerization and Oligomerization Catalysts: Zirconium and titanium complexes supported by tridentate ligands have shown efficacy in catalyzing propylene polymerization, suggesting applications in creating new polymer materials with specific properties (Agapie et al., 2008).

Environmental Chemistry

• Photocatalytic Degradation of Pollutants: The photocatalytic degradation of benzofuran and its intermediates in TiO2 aqueous suspensions demonstrates the potential for removing mutagenic and carcinogenic compounds from water, indicating environmental remediation applications (Amalric et al., 1995).